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Compound of Interest

Compound Name: 4-Hydroxyretinal

CAS No.: 18344-42-8

Cat. No.: B015971 Get Quote

Executive Summary & Core Directive
Objective: To provide a rigorous, self-validating technical guide on the spectroscopic

characterization of 4-hydroxyretinal isomers. This document serves researchers in

photobiology and drug development, focusing on the distinct spectral signatures arising from

the C4-hydroxyl substitution on the

-ionone ring.

Significance: 4-Hydroxyretinal is a rare visual chromophore, most notably identified as the A3

pigment in the bioluminescent firefly squid, Watasenia scintillans. Unlike the common A1

(retinal) or A2 (3,4-dehydroretinal) chromophores, the 4-hydroxy derivative introduces a chiral

center at position 4 and exhibits unique solvatochromic and protein-binding properties. Its

detection is critical in metabolic profiling of retinoid oxidation pathways (via CYP26 enzymes).

Structural & Synthetic Context
Before spectroscopic analysis, one must establish the structural identity. 4-Hydroxyretinal
exists in multiple isomeric forms, primarily all-trans and 11-cis. The introduction of the hydroxyl

group at C4 creates a chiral center, resulting in (4R) and (4S) enantiomers.

Synthesis & Preparation[1][2][3][4]
Natural Source: Extraction from Watasenia scintillans retinas (requires dim red light,
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nm).

Chemical Synthesis: Manganese dioxide (

) oxidation of retinal often yields 4-oxoretinal, which can be reduced stereoselectively. A more
precise route involves allylic oxidation using selenium dioxide (

) or specific enzymatic hydroxylation.

UV-Visible Absorption Spectroscopy
UV-Vis spectroscopy is the primary tool for quantitation and isomeric differentiation. The 4-

hydroxyl group is allylic but does not extend the

-conjugation length of the polyene chain significantly compared to retinal. However, it alters the
electronic environment of the ring.

Absorption Maxima ( )
The absorption maximum of 4-hydroxyretinal is hypsochromically shifted (blue-shifted)

relative to retinal in both solution and protein-bound states.

Table 1: Comparative Absorption Maxima of Retinal Analogs
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Chromophore Solvent/Matrix (nm)

Extinction
Coefficient (

)

Notes

All-trans-4-

hydroxyretinal
Ethanol 376 - 378

~40,000 M

cm

Slight blue shift

vs Retinal (381

nm)

11-cis-4-

hydroxyretinal
Ethanol 372 - 375

~25,000 M

cm

cis-peak at ~254

nm is prominent

A3 Visual

Pigment
Watasenia Opsin 470 N/A

Protein-bound

Schiff Base

A1 Visual

Pigment
Watasenia Opsin 484 N/A

Reference

(Retinal-based)

Solvatochromism & Environmental Sensitivity
4-Hydroxyretinal exhibits negative solvatochromism. In polar solvents (methanol, ethanol),

hydrogen bonding with the C4-hydroxyl and the terminal aldehyde stabilizes the ground state

more than the excited state, leading to a blue shift.

Non-polar (Hexane):

nm (Fine structure often visible).

Polar (Ethanol):

nm (Broad band, loss of fine structure).

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR provides the definitive structural proof, specifically distinguishing the 4-hydroxy derivative

from 3-hydroxy or 4-oxo analogs.

Key Chemical Shifts ( H & C)
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The substitution at C4 dramatically shifts the local carbon resonance and the attached proton.

Table 2: Diagnostic NMR Shifts (in CDCl

, 500 MHz)

Position Atom (ppm) - Retinal
(ppm) - 4-OH
Retinal

Diagnostic
Feature

C4 C

33.2 (CH

)

65.0 - 70.0 (CH-

OH)

Major downfield

shift due to

oxygen

H4 H 1.4 - 1.6 (m) 4.00 - 4.10 (m)
Methine proton

adjacent to OH

H15 H 10.1 (d) 10.1 (d)
Aldehyde proton

(unchanged)

C13-Me C
12.9 (trans) /

21.0 (cis)
Unchanged

Distinguishes 11-

cis vs all-trans

H11 H 7.15 (dd) Unchanged
Olefinic coupling

confirms isomer

Stereochemical Determination
To determine the absolute configuration (4R vs 4S), one typically employs Mosher's method

(esterification with MTPA chloride) or Circular Dichroism (CD).

CD Spectrum: The chiral center at C4 induces a Cotton effect in the UV region (300-400

nm), which is absent in achiral retinal.

Vibrational Spectroscopy (IR & Raman)
Vibrational modes confirm the functional groups and the integrity of the polyene chain.

O-H Stretch: Broad band at 3400–3600 cm

(distinctive from retinal).
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C=O Stretch: Strong band at 1660–1670 cm

(conjugated aldehyde).

C=C Polyene Stretch: 1570–1580 cm

(Ethylenic stretch).

Fingerprint Region: The C-O stretch at C4 appears around 1050–1100 cm

.

Experimental Protocols
Protocol A: Spectroscopic Sample Preparation
Validation: This protocol minimizes photo-isomerization and oxidation, ensuring spectral fidelity.

Environment: All steps must be performed under dim red light (

nm) or amber LED safelights.

Solvent Prep: Use HPLC-grade Ethanol or Hexane. Dry over 3Å molecular sieves to prevent

water interference in IR.

Dissolution:

Weigh ~1 mg of 4-hydroxyretinal isomer.

Dissolve in 1 mL of solvent (Stock Concentration ~3.5 mM).

Dilute 1:100 for UV-Vis (Target Absorbance 0.3 - 0.8 AU).

Measurement:

Scan range: 200 nm to 600 nm.

Baseline correction: Use pure solvent blank.

Self-Check: If
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shifts >5 nm or a peak appears at 290 nm (retinol/oxidation), discard sample.

Protocol B: Isomer Differentiation Workflow
Logic: Distinguishing 11-cis from all-trans requires combining UV-Vis ratios with NMR.

UV-Vis Ratio Check: Calculate Ratio

.

If

Likely all-trans.

If

Likely cis isomer (cis-peak).

NMR Verification:

Focus on C13-Methyl region (1.8 - 2.2 ppm in

H, ~13 vs 21 ppm in

C).

11-cis C13-Me is downfield shifted due to steric compression.

Visualization of Pathways & Workflow[3]
Diagram 1: Isomerization & Equilibrium
This diagram illustrates the relationship between the isomers and the degradation pathways

relevant to spectroscopy.

All-trans-4-Hydroxyretinal
(λmax ~378 nm)

11-cis-4-Hydroxyretinal
(λmax ~375 nm)Photoisomerization (hν)

4-Oxoretinal
(Degradation)

Oxidation (-2H)

Thermal/Light

Protonated Schiff Base
(λmax ~470 nm)

+ Opsin (Lys296)
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Click to download full resolution via product page

Caption: Photoisomerization equilibrium and protein binding pathway of 4-hydroxyretinal.

Diagram 2: Experimental Characterization Workflow
A logical flow for identifying the specific isomer from an unknown sample.

Unknown Sample
(Dim Red Light)

UV-Vis Spectroscopy
(Ethanol)

Check λmax & cis-peak

1H NMR (CDCl3)
Focus: H4, C13-Me

Ambiguous

Identify: All-trans
(Low cis-peak, δMe ~2.0)

Ratio < 0.3

Identify: 11-cis
(High cis-peak, δMe ~2.2)

Ratio > 0.5

Click to download full resolution via product page

Caption: Step-by-step decision tree for spectroscopic identification of 4-hydroxyretinal
isomers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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